[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone

• IUPAC Name: [1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H27N3O4S/c1-19-11-13-20(14-12-19)18(22)15-7-9-21(10-8-15)26(23,24)17-5-3-16(25-2)4-6-17/h3-6,15H,7-14H2,1-2H3
• InChI Key: VIWAYHLVCXIVFH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H27N3O4S
• Molecular Weight: 381.5 g/mol

Description

[1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone: is a complex organic compound that features a piperidine ring and a piperazine ring, both of which are functionalized with various substituents

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone typically involves multiple steps, including the formation of the piperidine and piperazine rings, followed by their functionalization. The key steps include:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Formation of the Piperazine Ring: This involves the reaction of ethylenediamine with appropriate alkylating agents.

Functionalization: The piperidine and piperazine rings are then functionalized with the methoxyphenyl and sulfonyl groups, respectively, through nucleophilic substitution reactions.

Industrial Production Methods: Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxyphenyl group, leading to the formation of phenolic derivatives.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products:

Oxidation: Phenolic derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, particularly in asymmetric synthesis.

Material Science: It can be incorporated into polymers to modify their properties.

Biology:

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical research.

Medicine:

Drug Development: Due to its complex structure, the compound can serve as a lead compound in the development of new pharmaceuticals, particularly for targeting neurological disorders.

Industry:

Chemical Synthesis: It can be used as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism by which [1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone exerts its effects is likely related to its ability to interact with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, thereby inhibiting their activity or modulating their function. This interaction can involve hydrogen bonding, hydrophobic interactions, and van der Waals forces.

Comparison with Similar Compounds

Bis(2-ethylhexyl) terephthalate: Used as a plasticizer in PVC plastics.

Dichloroaniline: Used in the production of dyes and herbicides.

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in sensitive applications.

Uniqueness:

Structural Complexity: The presence of both piperidine and piperazine rings, along with the methoxyphenyl and sulfonyl groups, makes [1-(4-methoxyphenyl)sulfonylpiperidin-4-yl]-(4-methylpiperazin-1-yl)methanone unique compared to simpler compounds like bis(2-ethylhexyl) terephthalate and dichloroaniline.

Its potential use in medicinal chemistry and drug development sets it apart from compounds primarily used in industrial applications.